Methyl 2-(2,2-dichloro-3-oxocyclobutyl)acetate

• CAS No.: 1148130-29-3
• Molecular Formula: C7H8Cl2O3
• Molecular Weight: 211.04 g/mol
• IUPAC Name: methyl 2-(2,2-dichloro-3-oxocyclobutyl)acetate
• InChI: InChI=1S/C7H8Cl2O3/c1-12-6(11)3-4-2-5(10)7(4,8)9/h4H,2-3H2,1H3
• InChI Key: BOOOCYNGTWGBOS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1CC(=O)C1(Cl)Cl

Description

Methyl 2-(2,2-dichloro-3-oxocyclobutyl)acetate is a useful research compound. Its molecular formula is C7H8Cl2O3 and its molecular weight is 211.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a mixture of but-3-enoic acid methyl ester (1.00 g, 10 mmol) and zinc-copper couple (1.97 g) in 1,2-dimethoxyethane (4.89 ml) and diethyl ether (37 ml), trichloroacetyl chloride (2.98 ml, 26.7 mmol) is added at room temperature under nitrogen. The mixture is stirred at room temperature for 3 days. The mixture is filtrated and washed with diethyl ether. The filtrate is concentrated under reduced pressure, and the obtained residue is purified by silica gel column chromatography to give (2,2-dichloro-3-oxo-cyclobutyl)-acetic acid methyl ester (2.93 g, quant.); TLC (hexane/AcOEt, 3:1) Rf 0.35, 1H NMR (400 MHz, chloroform-d) δ ppm 2.68-2.74 (m, 1H), 2.94-3.00 (m, 1H), 3.06-3.13 (m, 1H), 3.33-3.41 (m, 1H), 3.51-3.57 (m, 1H), 3.75 (s, 3H).

Synthesis routes and methods II

Procedure details

To a reaction mixture of methyl but-3-enoate (1.0 g, 10 mmol) and zinc-copper couple (2.0 g, 15.5 mmol) in DME (5 mL) and ether (30 mL) was added trichloroacetyl chloride (2.98 mL, 26.7 mmol) under N2 at rt. The reaction mixture was stirred at rt for 2.5 days. The reaction mixture was filtrated through diatomaceous earth (Celite®) and washed with DCM. The filtrate was concentrated and purified by 80 g silica gel cartridge which was eluted with a 20 min gradient of 0-60% EtOAc in hexane to yield methyl 2-(2,2-dichloro-3-oxocyclobutyl)acetate (1.0 g). 1H NMR (400 MHz, CDCl3) ppm 3.66-3.70 (3H, m), 3.42-3.55 (1H, m), 3.23-3.39 (1H, m), 3.05 (1H, dd, J=17.82, 8.78 Hz), 2.90 (1H, dd, J=16.94, 6.65 Hz), 2.67 (1H, dd, J=16.94, 8.16 Hz).